N-(3'-acetyl-5-chloro-2-oxo-1-(3-(o-tolyloxy)propyl)-3'H-spiro[indoline-3,2'-[1,3,4]thiadiazol]-5'-yl)acetamide

• IUPAC Name: N-[4-acetyl-5'-chloro-1'-[3-(2-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C23H23ClN4O4S/c1-14-7-4-5-8-20(14)32-12-6-11-27-19-10-9-17(24)13-18(19)23(21(27)31)28(16(3)30)26-22(33-23)25-15(2)29/h4-5,7-10,13H,6,11-12H2,1-3H3,(H,25,26,29)
• InChI Key: CHQVZQDCKKJMSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCN2C3=C(C=C(C=C3)Cl)C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C
• Molecular Formula: C23H23ClN4O4S
• Molecular Weight: 487.0 g/mol

Description

The compound contains an indoline group, which is a significant heterocyclic system found in natural products and drugs. Indoles play a main role in cell biology and have been used as biologically active compounds for the treatment of various disorders.

Scientific Research Applications

Synthesis and Raw Material for Drug Synthesis

• The compound N,N’-(2-oxo-3’H-spiro[indoline-3,2’-[1,3,4] thiadiazole]-3’5’-diyl)diacetamide, a similar heterocyclic spiro derivative, was synthesized from isatin extracted from the Couroupita guianesis, demonstrating the compound's role as a potential raw material for drug synthesis (Tripathi & Sonawane, 2013).

Antimicrobial Activity

• A study on N-(3'-acetyl-8-nitro-2,3-dihydro-1H,3'H-spiro[quinoline-4,2'-[1,3,4]thiadiazol]-5'-yl) acetamides showed induced cell death in MCF-7 cells via G2/M Phase Cell Cycle Arrest, indicating potential antimicrobial and anticancer applications (Shyamsivappan et al., 2022).

Corrosion Inhibition

• Thiadiazoline compounds, sharing a core structure with the chemical , have been investigated for their corrosion inhibition capabilities for petroleum oil well/tubing steel, demonstrating the compound's potential in industrial applications (Tiwari, Mitra, & Yadav, 2021).

Synthesis of Heterocyclic Compounds

• The synthesis of various heterocyclic compounds, including those similar to the target compound, has been explored for their potential applications in creating novel antibacterial agents. This highlights the versatility of such compounds in the synthesis of potentially therapeutic agents (Borad, Bhoi, Parmar, & Patel, 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many indole derivatives are used in medicinal chemistry due to their various biological and pharmacological activities.

Future Directions

The future directions for research would depend on the specific properties and potential applications of the compound. Indole derivatives have been the subject of much research due to their biological and pharmacological activities.